Cas no 2138243-56-6 (Propanoic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)sulfonyl]-, methyl ester)

• Product Name: Propanoic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)sulfonyl]-, methyl ester
• CAS No: 2138243-56-6
• MF: C₁₁H₂₀N₂O₄S
• MW: 276.352501869202
• CID: 5301101
• Update Time: 2025-07-31

Propanoic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)sulfonyl]-, methyl ester

• Inchi： 1S/C11H20N2O4S/c1-7(11(14)17-2)18(15,16)13-10-4-8-3-9(5-10)12-6-8/h7-10,12-13H,3-6H2,1-2H3
• InChI Key： VZZVQJHFXJSVJZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(S(NC1CC2CC(CN2)C1)(=O)=O)C

Additional information on Propanoic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)sulfonyl]-, methyl ester

Research Briefing on Propanoic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)sulfonyl]-, methyl ester (CAS: 2138243-56-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of sulfonamide-based compounds, particularly Propanoic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)sulfonyl]-, methyl ester (CAS: 2138243-56-6). This compound, characterized by its unique bicyclic structure and sulfonamide moiety, has emerged as a promising candidate for various therapeutic applications. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of Propanoic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)sulfonyl]-, methyl ester involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular attention to the sulfonylation step. The compound's structural complexity, featuring a 6-azabicyclo[3.2.1]octane core, presents both challenges and opportunities for synthetic chemists. Innovations in catalytic methods and green chemistry approaches have been pivotal in scaling up production while minimizing environmental impact.

Pharmacological evaluations of this compound have revealed its potent inhibitory activity against several enzymes implicated in inflammatory and neoplastic diseases. Notably, it exhibits high selectivity for carbonic anhydrase isoforms, making it a potential candidate for treating glaucoma and certain cancers. Mechanistic studies suggest that the sulfonamide group plays a critical role in binding to the enzyme's active site, while the bicyclic structure enhances metabolic stability. Preclinical trials in animal models have demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and prolonged half-life.

In addition to its enzyme inhibitory properties, recent research has explored the compound's potential as a modulator of immune responses. Preliminary data indicate that it may influence cytokine production and T-cell activation, suggesting applications in autoimmune disorders. However, further studies are needed to elucidate the underlying mechanisms and assess safety profiles in humans. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

The broader implications of this research extend beyond the compound itself, offering insights into the design of next-generation sulfonamide derivatives. By combining computational modeling with experimental validation, researchers are identifying structural modifications that could enhance efficacy and reduce off-target effects. These efforts align with the growing demand for precision medicine and targeted therapies in the chemical biology and pharmaceutical industries.

In conclusion, Propanoic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)sulfonyl]-, methyl ester represents a compelling area of study with significant therapeutic potential. Ongoing research aims to address remaining challenges, such as optimizing synthetic routes and expanding the scope of pharmacological applications. As the scientific community continues to unravel the complexities of this compound, it is poised to make meaningful contributions to drug discovery and development.